Piperacillin-d5

• Molecular Formula: C₂₃H₂₂D₅N₅O₇S
• Molecular Weight: 522.59
• Synonyms: (2S,5R,6R)-6-[[(2R)-2-[[(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid-d5; CL 227193-d5; Isipen-d5; Pentcillin-d5; Pipracil-d5; T 1220-d5

Description

Piperacillin-d5 is a deuterium-labeled internal standard used for the precise quantification of piperacillin, a broad-spectrum β-lactam antibiotic, via liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography (GC). Its molecular formula is C₂₃H₂₂D₅N₅O₇S, with a molecular weight of 522.6 g/mol . This compound is critical in pharmacokinetic studies, therapeutic drug monitoring (TDM), and clinical research due to its structural similarity to non-deuterated piperacillin, ensuring minimal analytical interference .

This compound exhibits low solubility in polar solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Optimal handling requires heating to 37°C and sonication to enhance dissolution . It is thermally sensitive and must be stored at -20°C (short-term) or -80°C (long-term) under nitrogen protection to maintain stability . Commercial sources include Toronto Research Chemicals, MedChemExpress, and Santa Cruz Biotechnology, with purities exceeding 98% .

Comparison with Similar Compounds

Table 1: Key Properties of Deuterated Internal Standards

Compound	Parent Drug	Molecular Weight (g/mol)	Solubility & Handling	Primary Application(s)	Source(s)
This compound	Piperacillin	522.6	Low solubility in DMSO, methanol; requires heating/sonication	TDM in critically ill patients, pleural fluid pharmacokinetics	Toronto Research Chemicals, MedChemExpress
Cefuroxime-d3	Cefuroxime	~435.4	Not explicitly reported; typically reconstituted in methanol or acetonitrile	Simultaneous quantification of β-lactams in plasma	National Institutes for Food and Drug Control
Meropenem-d6	Meropenem	~438.5	Stable in methanol/water mixtures; sensitive to degradation at room temperature	ICU drug monitoring, multi-antibiotic assays	Sigma-Aldrich, Toronto Research Chemicals
Levofloxacin-d8	Levofloxacin	~395.4	Soluble in methanol; stable at -80°C	Broad-spectrum antibiotic assays in human plasma	Shanghai Yuanye Bio-Technology
Cloxacillin-¹³C₄	Cloxacillin	~457.9	Compatible with acetonitrile-based extraction methods	Ultrafiltration studies to measure unbound drug fractions	Toronto Research Chemicals

Analytical Performance

• Linearity and Sensitivity : this compound demonstrates linearity across concentrations of 0.25–352 mg/L in LC-MS/MS assays, comparable to meropenem-d6 (0.25–50.5 mg/L ) and cefuroxime-d3 (20.21 μg/mL ) .
• Precision : Intraday and interday precision for this compound in serum and plasma assays show coefficients of variation (CV) <15%, aligning with FDA guidelines for bioanalytical validation .

Stability and Handling

• This compound shares storage requirements (-80°C for long-term stability) with meropenem-d6 and cefoperazone-d5 . However, its deuterium labeling at five positions enhances isotopic distinction in mass spectrometry compared to singly labeled standards like penicillin V-d5 .

Commercial Availability and Cost

• This compound is priced at $505/mg (Santa Cruz Biotechnology), significantly higher than cefuroxime-d3 and azithromycin-d3 due to its complex synthesis and deuterium substitution at multiple sites .

Research Findings and Implications

• Critical Care : this compound-enabled assays have revealed subtherapeutic piperacillin levels in critically ill patients, prompting dose adjustments .
• Multi-Drug Panels : Its inclusion in 18-antibiotic LC-MS/MS panels underscores its versatility, though cross-reactivity with tazobactam-¹⁵N₃ requires careful method optimization .